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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of Promethium-147
(Pm-147) in betavoltaic devices. It includes detailed application notes, experimental protocols
for device fabrication and characterization, and a summary of quantitative performance data.

Introduction to Promethium-147 Betavoltaics

Betavoltaic devices are a type of nuclear battery that converts the kinetic energy of beta
particles emitted from a radioisotope source directly into electrical energy. This is achieved by
using a semiconductor p-n junction to collect the electron-hole pairs generated by the incident
beta particles.

Promethium-147 is a particularly suitable radioisotope for betavoltaic applications due to its
favorable characteristics. It is a pure beta emitter with a half-life of 2.62 years and an average
beta particle energy of 62 keV, with a maximum energy of 224.5 keV.[1] This energy range is
sufficient to create a significant number of electron-hole pairs in a semiconductor without
causing rapid degradation of the crystal lattice, a common issue with higher-energy beta
emitters.[1] Furthermore, the absence of significant gamma radiation from Pm-147 and its
decay products simplifies shielding requirements.[1]

Historically, Pm-147 based betavoltaics were among the first to be commercially developed,
notably for use in cardiac pacemakers in the 1970s.[2] Recent advancements in semiconductor
technology and a renewed interest in long-life, low-power sources for applications in remote

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1221622?utm_src=pdf-interest
https://www.benchchem.com/product/b1221622?utm_src=pdf-body
https://www.benchchem.com/product/b1221622?utm_src=pdf-body
https://www.benchchem.com/product/b1221622?utm_src=pdf-body
https://www.morressier.com/o/event/5fc6413703137aa525805a17/article/5fc642112d78d1fec4658f8c
https://www.morressier.com/o/event/5fc6413703137aa525805a17/article/5fc642112d78d1fec4658f8c
https://www.morressier.com/o/event/5fc6413703137aa525805a17/article/5fc642112d78d1fec4658f8c
https://physicstoday.aip.org/features/betavoltaic-power-sources
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

sensing, medical implants, and aerospace have revitalized research and development in this

area.

Quantitative Performance Data

The performance of Promethium-147 betavoltaic devices is highly dependent on the choice of

semiconductor material and the device architecture. The following tables summarize key

performance parameters from various studies.

Table 1: Properties of Promethium-147

Property

Value

Half-life

2.62 years

Beta Emission

Pure beta emitter

Average Beta Energy

62 keV

Maximum Beta Energy

224.5 keV[1]

Decay Product

Samarium-147 (stable)

Table 2: Performance of Promethium-147 Betavoltaic Devices with Different Semiconductors
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Experimental Protocols

Fabrication of a Promethium-147 Betavoltaic Cell (Liquid
Deposition Method)

This protocol describes the fabrication of a Pm-147 betavoltaic cell using a liquid deposition
method for the radioisotope source onto a 4H-SiC semiconductor.

Materials and Equipment:

Promethium-147(lll) chloride (PmClIs) solution

4H-SiC p-n junction wafer

Micropipette

Hot plate

UV curable epoxy

Borosilicate glass reservoir (bottomless cylinder)
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Fume hood

Light-tight and airtight enclosure

Source meter for |-V characterization

Wire bonder

Procedure:
e Semiconductor Preparation:
o Mount the 4H-SiC wafer on a conductive pad using conductive epoxy.

o Wire bond the electrodes of the 4H-SIC device to contact pads on the mounting board for
easy access during electrical measurements.

e Reservoir Attachment:

o Using a UV curable epoxy, adhere a bottomless borosilicate glass reservoir (e.g., 3 mm
inner diameter, 700 um height) onto the active surface of the 4H-SiC wafer. This reservoir
will contain the liquid Pm-147 source.

e Promethium-147 Source Deposition (perform in a fume hood):

o Place the prepared semiconductor assembly on a hot plate set to a low temperature (e.g.,
125-150 °C) to aid in solvent evaporation.

o Using a micropipette, carefully dispense a known volume (e.g., 2-10 pL) of the PmCls
solution into the reservoir.[3]

o Allow the solvent to completely evaporate, leaving a thin, uniform layer of Pm-147. The
uniformity of the layer can be improved by applying multiple small-volume depositions.[3]

o Repeat the deposition process until the desired source activity is achieved.

e Device Assembly and Sealing:
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o After the final deposition and drying, place the device in a light-tight and airtight enclosure
containing a desiccant (e.g., Drierite and silica gel) to prevent moisture absorption by the
hygroscopic PmCls layer.[3][4]

o For a more permanent seal, a transparent window (e.g., quartz) can be sealed over the
reservoir using a radiation-hard epoxy.

Characterization of the Betavoltaic Device

This protocol outlines the procedure for measuring the current-voltage (I-V) characteristics of
the fabricated Pm-147 betavoltaic cell to determine its performance.

Equipment:

e Source Meter Unit (SMU) or a precision power supply and digital multimeter
 Light-tight and airtight test fixture

o Computer with data acquisition software

Procedure:

e Setup:

o Place the fabricated betavoltaic device inside the light-tight and airtight test fixture. This is
crucial to eliminate any photovoltaic effects and to maintain a controlled environment.

o Connect the positive and negative terminals of the betavoltaic cell to the force and sense
terminals of the SMU using a 4-wire Kelvin connection to minimize the effects of lead
resistance.

¢ |-V Curve Measurement:

o Configure the SMU to sweep the voltage across the betavoltaic cell and measure the
corresponding current.

o The voltage sweep should typically range from 0 V to a voltage slightly above the
expected open-circuit voltage (Voc).
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o The sweep should be performed in both the forward and reverse bias directions to obtain
a complete I-V curve.

o Record the current and voltage data at each step of the sweep.

o Data Analysis:
o From the measured I-V curve, determine the following parameters:
» Open-Circuit Voltage (Voc): The voltage at which the current is zero.
» Short-Circuit Current (Isc): The current at which the voltage is zero.

= Maximum Power Point (Pmax): The point on the |-V curve where the product of voltage
and current is at its maximum.

» Fill Factor (FF): A measure of the "squareness” of the I-V curve, calculated as: FF =
(Vmax * Imax) / (Voc * Isc)

» Conversion Efficiency (n): The ratio of the maximum electrical power output to the total
power emitted by the radioactive source. The source power can be calculated from its
activity and the average beta energy of Pm-147.

Diagrams
Signaling Pathways and Experimental Workflows
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Caption: Energy conversion process in a Promethium-147 betavoltaic device.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1221622?utm_src=pdf-body-img
https://www.benchchem.com/product/b1221622?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Methodological & Applicatiqn

Check Availability & Pricing

Device Preparation

1. Prepare Semiconductor
(Mounting, Wire Bonding)

2. Attach Reservoir

Sourcl Deposition

3. Dispense Pm-147 Solution
4. Evaporate Solvent \)More activity needed

5. Repeat for Desired Activity

ctivity sufficient

Final Assembly & Test

6. Seal Device

7. Electrical Characterization
(I-V Measurement)

Click to download full resolution via product page

Caption: Experimental workflow for fabricating a Pm-147 betavoltaic cell.
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Applications

The long operational life and steady power output of Promethium-147 betavoltaic devices
make them suitable for a variety of applications where battery replacement is difficult or
impossible. These include:

Medical Implants: Powering devices such as cardiac pacemakers, neurostimulators, and
implantable drug delivery systems.[2]

e Remote Sensing: Providing continuous power to unattended sensors in harsh environments,
such as in deep-sea exploration, polar research, and environmental monitoring.

o Aerospace: Powering low-power electronics and sensors on satellites and long-duration
space probes.

» Microelectromechanical Systems (MEMS): As an integrated power source for autonomous
microsystems.

Safety Considerations

While Promethium-147 is a pure beta emitter with minimal gamma radiation, it is still a
radioactive material and must be handled with appropriate safety precautions.

 All work with unsealed Promethium-147 sources should be conducted in a designated fume
hood or glove box to prevent inhalation or ingestion.

o Appropriate personal protective equipment (PPE), including gloves and lab coats, should be
worn at all times.

» Shielding may be required for high-activity sources, primarily to attenuate bremsstrahlung X-
rays produced by the interaction of beta particles with high-Z materials.

 All radioactive waste must be disposed of in accordance with institutional and regulatory
guidelines.

Conclusion
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Promethium-147 remains a viable and promising radioisotope for the development of long-life,
reliable betavoltaic power sources. Advances in wide-bandgap semiconductor materials and
device fabrication techniques continue to improve the efficiency and power output of these
devices, expanding their potential applications in various scientific and technological fields. The
protocols and data presented in this document provide a foundation for researchers and
engineers working to further the development of this important technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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